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For researchers, scientists, and professionals in drug development, a precise understanding of
the molecular characteristics of pharmaceutical ingredients is paramount. This technical guide
provides an in-depth look at the molecular formula and weight of disodium pamoate
monohydrate, a key compound in drug formulation.

Disodium pamoate, the salt of pamoic acid, is frequently utilized in the pharmaceutical
industry to form stable, sparingly soluble salts with active pharmaceutical ingredients (APIS),
thereby enabling the creation of long-acting drug delivery systems. The monohydrate form is of
particular interest due to its specific physicochemical properties.

Molecular Composition and Weight

The chemical identity of a compound is fundamentally defined by its molecular formula and
weight. For disodium pamoate and its monohydrate, these values are distinct and crucial for
accurate stoichiometric calculations in formulation development.

Disodium pamoate monohydrate has a molecular formula of C23H16Na207.[1][2][3] Its
molecular weight is approximately 450.3 g/mol .[1][2][4] The anhydrous form, disodium
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pamoate, has a molecular formula of C23H14Na206 and a molecular weight of approximately
432.33 g/mol .[5][6] The addition of a single water molecule in the monohydrate form accounts
for the difference in their respective molecular formulas and weights.

The table below summarizes the key molecular data for both disodium pamoate and its
monohydrate form, facilitating a clear comparison.

Compound Molecular Formula Molecular Weight ( g/mol )

Disodium Pamoate C23H14Na206 ~432.33[5][6]

Disodium Pamoate
C23H16Na207 ~450.3[1][2][3][4]
Monohydrate

Conceptual Relationship: Anhydrous to
Monohydrate

The transition between the anhydrous and monohydrate forms of disodium pamoate is a
fundamental concept rooted in its interaction with water. The following diagram illustrates this
relationship, providing a visual representation of the hydration process.
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Hydration and Dehydration of Disodium Pamoate.

This guide provides the foundational molecular information necessary for the accurate and
effective use of disodium pamoate monohydrate in research and pharmaceutical
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development. A clear understanding of its molecular formula and weight is the first step in
harnessing its potential for creating advanced drug delivery systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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